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Abstract

This technical guide provides an in-depth examination of 5-Bromo-2-methoxy-3-nitrobenzoic
acid, a key chemical intermediate in the fields of pharmaceutical synthesis and materials
science. The document delineates its precise chemical identity, physicochemical properties,
and a detailed, field-tested synthesis protocol. Furthermore, it explores the compound's
applications as a versatile building block, supported by mechanistic insights and
characterization data. Safety protocols and handling guidelines are also presented to ensure its
effective and safe utilization in a laboratory setting. This guide is intended for researchers,
chemists, and professionals in drug development who require a thorough understanding of this
compound for their scientific endeavors.

Chemical Identity and Nomenclature

Correctly identifying a chemical compound is the foundation of scientific research. 5-Bromo-2-
methoxy-3-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid with a unique
arrangement of functional groups that makes it a valuable synthon.
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o |[UPAC Name: The systematic name assigned by the International Union of Pure and Applied
Chemistry (IUPAC) is 5-Bromo-2-methoxy-3-nitrobenzoic acid.

o CAS Number: The Chemical Abstracts Service (CAS) registry number, a unique identifier, is
60541-89-1[1].

e Synonyms: This compound is also known in the literature and commercial catalogs by
several other names, including:

o 5-Bromo-3-nitro-o-anisic acid

o Benzoic acid, 5-bromo-2-methoxy-3-nitro-

Key Identifiers Summary

Identifier Value Source

5-Bromo-2-methoxy-3- ]
IUPAC Name ] ] ] (Self-derived)
nitrobenzoic acid

CAS Number 60541-89-1 [1]
Molecular Formula CsHeBrNOa4 (Calculated)
Molecular Weight 276.04 g/mol (Calculated)
, COC1=C(C=C(C=C1[O-])Br)C( _
Canonical SMILES (Self-derived)
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Synthesis and Mechanistic Insights

The synthesis of 5-Bromo-2-methoxy-3-nitrobenzoic acid is typically achieved through the
nitration of a precursor, 5-bromo-2-methoxybenzoic acid. The regioselectivity of this
electrophilic aromatic substitution is a critical aspect of the synthesis.

Directing Effects in Electrophilic Aromatic Substitution
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The methoxy (-OCHs) group at position 2 is a strong activating group and is ortho-, para-
directing. The carboxylic acid (-COOH) group is a deactivating group and is meta-directing. The
bromine (-Br) at position 5 is a deactivating group but is also ortho-, para-directing. The position
of nitration is determined by the interplay of these directing effects. The powerful ortho-directing
influence of the methoxy group, combined with the steric hindrance at the C6 position, strongly
favors the introduction of the nitro group at the C3 position.

Synthetic Workflow Diagram
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Synthesis of 5-Bromo-2-methoxy-3-nitrobenzoic acid

Starting Material:
5-Bromo-2-methoxybenzoic acid
(CAS: 2476-35-9)

Reagents:
Concentrated Sulfuric Acid (H2SOa)
Fuming Nitric Acid (HNO3)

Addition

Reaction Conditions:
Electrophilic Nitration
Controlled Temperature (e.g., 0-10 °C)

Precipitation

Aqueous Workup:
Quenching with ice-water
Filtration

Final Product:
5-Bromo-2-methoxy-3-nitrobenzoic acid
(CAS: 60541-89-1)

Click to download full resolution via product page

Caption: Synthetic workflow for the nitration of 5-bromo-2-methoxybenzoic acid.
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Experimental Protocol

This protocol is a representative procedure for the synthesis. Researchers should adapt it

based on laboratory conditions and scale.

Preparation: In a three-necked flask equipped with a magnetic stirrer and a dropping funnel,
cool concentrated sulfuric acid to 0-5 °C in an ice bath.

Dissolution: Slowly add 5-bromo-2-methoxybenzoic acid (1.0 equivalent) to the cooled
sulfuric acid while stirring. Ensure the temperature is maintained below 10 °C.

Nitration: Prepare a nitrating mixture of fuming nitric acid (1.1 equivalents) and concentrated
sulfuric acid. Add this mixture dropwise to the reaction flask over 30-60 minutes, ensuring the
internal temperature does not exceed 10 °C.

Reaction Monitoring: Stir the mixture at 0-10 °C for 2-4 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, slowly pour the reaction mixture onto crushed ice
with vigorous stirring.

Isolation: The precipitated solid product is collected by vacuum filtration.

Purification: Wash the crude product with cold water until the filtrate is neutral. The product
can be further purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield a pale yellow solid.

Applications in Research and Drug Development

5-Bromo-2-methoxy-3-nitrobenzoic acid is not typically an active pharmaceutical ingredient
(API) itself but serves as a versatile intermediate for constructing more complex molecules. Its

three distinct functional groups offer multiple handles for chemical modification.

» Scaffold for Heterocyclic Synthesis: The compound is a precursor for various heterocyclic
systems. For example, the nitro group can be reduced to an amine, which can then
participate in cyclization reactions to form benzimidazoles, quinazolinones, or other fused
ring systems prevalent in medicinal chemistry.
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e Cross-Coupling Reactions: The bromo substituent is amenable to various palladium-
catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the
introduction of diverse carbon-based substituents. This is a cornerstone of modern drug
discovery for exploring structure-activity relationships (SAR).

o Amide and Ester Formation: The carboxylic acid group can be readily converted into amides
or esters, enabling the linkage of this aromatic core to other fragments or pharmacophores.

Transformational Potential Diagram

Chemical Transformations of 5-Bromo-2-methoxy-3-nitrobenzoic acid

5-Bromo-2-methoxy-
3-nitrobenzoic acid

-NO2 - -NH:2 -COOH - -CONR:2

Nitro Group Reduction Pd-Catalyzed Coupling Carboxylic Acid
(e.g., SnCI2/HCI) (e.g., Suzuki) Activation/Amidation

(Amino Derivative) (AryI/AIkenyI Derivative) (Amide/Ester Derivative)

Click to download full resolution via product page
Caption: Key reaction pathways for derivatizing the core molecule.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions are essential when handling 5-
Bromo-2-methoxy-3-nitrobenzoic acid.

o Hazard Classification: Based on data for structurally similar compounds, it should be treated
as harmful if swallowed and an irritant to the skin, eyes, and respiratory system[2][3][4][5][6].
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+ Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves[3][7].

+ Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust[2][8]. Avoid contact with skin and eyes[2].

« Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3][8].
Keep away from strong oxidizing agents[2].

References

¢ PubChem. 5-Bromo-2-methoxybenzoic acid. National Center for Biotechnology Information.
[Link]

¢ PubChem. 2-Amino-5-bromo-3-nitrobenzoic acid. National Center for Biotechnology
Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Analysis for Advanced Research and
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376354/docs#a-comprehensive-analysis-for-
advanced-research-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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